Cas no 70209-81-3 (Ivermectin B1b)

• Product Name: Ivermectin B1b
• CAS No: 70209-81-3
• MF: C₄₇H₇₂O₁₄
• MW: 861.06619644165
• CID: 563868
• PubChem ID: 6321425
• Update Time: 2025-04-19

Ivermectin B1b Chemical and Physical Properties

Names and Identifiers

• Avermectin A1a,5-O-demethyl-25-de(1-methylpropyl)-22,23-dihydro-25-(1-methylethyl)-
• Dihydroavermectin B1b
• ivermectin B1b
• (2aE,4E,8E)-(5'S,6S,6'R,7S,11R,13R,15S,17aR,20R,20aR,20bS)-3',4',5',6,6',7,10,11,14,15,17a,20,20a,20b-Tetradecahydro-20,20b-dihydroxy-6'-isopropyl-5',6,8,19-tetramethyl-17-oxospiro(11,15-methano-2H,13H,17H-furo(4,3,2-pq)(2,6)benzodioxacyclooctadecin-13,2'-(2H)pyran)-7-yl 2,6-dideoxy-4-O-(2,6-dideoxy-3-O-methyl-alpha-L-arabino-hexopyranosyl)-3-O-methyl-alpha-L-arabino-hexopyran
• Avermectin H2B1b
• Ivermectin component B(sub 1b)
• SCHEMBL313003
• Q27132925
• NS00093438
• Ivermectin Component B1b
• H2B1b
• UNII-0W28CYI3TU
• Avermectin A(sub 1a), 5-O-demethyl-25-de(1-methylpropyl)-22,23-dihydro-25-(1-methylethyl)-
• DTXSID3023182
• 5-O-DEMETHYL-25-DE(1-METHYLPROPYL)-22,23-DIHYDRO-25-(1-METHYLETHYL)AVERMECTIN A1A
• Avermectin A1a, 5-O-demethyl-25-de(1-methylpropyl)-22,23-dihydro-25-(1-methylethyl)-
• 22,23-dihydroavermectin B1b
• 0W28CYI3TU
• EINECS 274-384-5
• CHEBI:63943
• (1R,4S,5'S,6R,6'R,8R,10E,12S,13S,14E,16E,20R,21R,24S)-21,24-dihydroxy-12-[(2R,4S,5S,6S)-5-[(2S,4S,5S,6S)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-5',11,13,22-tetramethyl-6'-propan-2-ylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
• HY-125729
• CS-0093431
• IVERMECTIN COMPONENT B1B [MI]
• 70209-81-3
• CHEMBL552
• Sklice (TN)
• Stromectol (TN)
• Ivermectin (JAN/USP/INN)
• Soolantra (TN)
• D00804
• VARHUCVRRNANBD-PVVXTEPVSA-N
• Ivermectin B1b

• Inchi： 1S/C47H72O14/c1-24(2)41-27(5)16-17-46(61-41)22-33-19-32(60-46)15-14-26(4)42(25(3)12-11-13-31-23-54-44-39(48)28(6)18-34(45(50)57-33)47(31,44)51)58-38-21-36(53-10)43(30(8)56-38)59-37-20-35(52-9)40(49)29(7)55-37/h11-14,18,24-25,27,29-30,32-44,48-49,51H,15-17,19-23H2,1-10H3/b12-11+,26-14+,31-13+/t25-,27-,29-,30-,32+,33-,34-,35-,36-,37-,38-,39+,40-,41+,42-,43-,44+,46+,47+/m0/s1
• InChI Key： VARHUCVRRNANBD-PVVXTEPVSA-N
• SMILES： O1[C@H](C(C)C)[C@@H](C)CC[C@@]21C[C@@H]1C[C@@H](CC=C(C)[C@H]([C@@H](C)C=CC=C3CO[C@@H]4[C@@H](C(C)=C[C@@H](C(=O)O1)[C@@]43O)O)O[C@H]1C[C@@H]([C@H]([C@H](C)O1)O[C@H]1C[C@@H]([C@H]([C@H](C)O1)O)OC)OC)O2 |c:16,24,t:22|

Computed Properties

• Exact Mass: 860.492
• Monoisotopic Mass: 860.492
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 61
• Rotatable Bond Count: 7
• Complexity: 1660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 170A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.24
• Boiling Point: 934.1°C at 760 mmHg
• Flash Point: 267.2°C
• Refractive Index: 1.566
• PSA: 170.06000
• LogP: 5.21130

Ivermectin B1b Security Information

• Hazardous Material transportation number：2588
• HazardClass：6.1(a)
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Milbemycins